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Compound of Interest

Compound Name: 9,10-Dinitroanthracene

Cat. No.: B1595615 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of

9,10-Dinitroanthracene as a versatile building block in organic synthesis. The primary

application highlighted is its role as a precursor to 9,10-diaminoanthracene, a valuable

monomer in the synthesis of high-performance polymers and a key intermediate for the

development of novel heterocyclic compounds and functional materials.

Overview and Key Applications
9,10-Dinitroanthracene is a nitrated polycyclic aromatic hydrocarbon. While direct applications

are limited, its synthetic utility lies in the reactivity of the nitro groups, which can be readily

reduced to primary amines. This transformation opens up a wide range of synthetic

possibilities.

Key Synthetic Applications:

Precursor to 9,10-Diaminoanthracene: The most significant application of 9,10-
Dinitroanthracene is its conversion to 9,10-diaminoanthracene. This diamine is a rigid,

aromatic monomer used in the synthesis of:

Polyimides: High-performance polymers with exceptional thermal stability, chemical

resistance, and mechanical properties.
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Polyamides and other polymers: Incorporation of the rigid anthracene core can impart

unique photophysical and mechanical properties to the resulting polymers.

Synthesis of Heterocyclic Systems: The diaminoanthracene intermediate can be used to

construct novel heterocyclic structures fused to the anthracene core, which are of interest in

materials science and medicinal chemistry.

Physicochemical Data
A summary of the key physical and chemical properties of 9,10-Dinitroanthracene and its

primary synthetic derivative, 9,10-diaminoanthracene, is provided below for easy reference.

Property 9,10-Dinitroanthracene 9,10-Diaminoanthracene

Molecular Formula C₁₄H₈N₂O₄[1][2] C₁₄H₁₂N₂[3]

Molecular Weight 268.22 g/mol [1][2] 208.26 g/mol [3]

CAS Number 33685-60-8[2][4] 53760-37-5[3]

Appearance - -

Melting Point Not available Not available

Solubility -

Soluble in polar organic

solvents like DMSO and

acetone.[5]

Hydrogen Bond Donor Count 0[2] 2[3]

Hydrogen Bond Acceptor

Count
4[1] 2[3]

Note: Experimental data for some properties of 9,10-Dinitroanthracene are not readily

available in the public domain.

Experimental Protocols
3.1. Synthesis of 9,10-Dinitroanthracene
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A general procedure for the synthesis of 9,10-Dinitroanthracene from 9,10-

Anthracenedicarboxylic acid is described below.

Reaction Scheme:

Materials:

9,10-Anthracenedicarboxylic acid

Potassium persulfate (K₂S₂O₈)

Bismuth nitrate (Bi(NO₃)₃)

Acetonitrile (CH₃CN)

Ethyl acetate

Celite

Silica gel for column chromatography

Procedure:

In an oven-dried resealable screw-cap reaction tube equipped with a magnetic stir bar, add

potassium persulfate (1.75 mmol) and bismuth nitrate (1.0 mmol).

To this mixture, add 9,10-Anthracenedicarboxylic acid (0.5 mmol) followed by acetonitrile (3

mL).

Seal the tube and place it in a preheated oil bath at 130 °C.

Stir the reaction mixture vigorously for 24 hours in an air atmosphere.

After 24 hours, cool the reaction mixture to room temperature.

Dilute the mixture with ethyl acetate (2 mL) and filter through a pad of Celite, eluting with an

additional 10 mL of ethyl acetate.

Concentrate the filtrate under reduced pressure.
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Purify the resulting residue by column chromatography on silica gel to afford 9,10-
Dinitroanthracene.

3.2. Reduction of 9,10-Dinitroanthracene to 9,10-Diaminoanthracene

The following protocol is a general method for the reduction of dinitroarenes and is adapted for

the synthesis of 9,10-diaminoanthracene.

Reaction Scheme:

Materials:

9,10-Dinitroanthracene

Sodium dithionite (Na₂S₂O₄)

Sodium hydroxide (NaOH)

Deionized water

Ethanol

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, suspend 9,10-Dinitroanthracene (10 mmol) in 100 mL of deionized water.

To this suspension, add sodium hydroxide (30 mmol). Stir the mixture until the sodium

hydroxide has dissolved.

Reduction: Gently heat the mixture to 50-60 °C.

Slowly add sodium dithionite (40-50 mmol) in portions to the heated suspension. The

addition should be controlled to manage any exotherm and gas evolution.

After the addition is complete, continue to stir the reaction mixture at 50-60 °C for 1-2 hours,

or until TLC analysis indicates the complete consumption of the starting material.
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Work-up: Cool the reaction mixture to room temperature.

Collect the precipitated product by vacuum filtration using a Büchner funnel.

Wash the filter cake thoroughly with deionized water until the filtrate is neutral.

Further wash the product with a small amount of cold ethanol to remove any organic

impurities.

Purification: Dry the crude 9,10-diaminoanthracene. If necessary, the product can be further

purified by recrystallization from a suitable solvent such as ethanol or a toluene/ethanol

mixture.

3.3. Synthesis of a Polyimide from 9,10-Diaminoanthracene (General Procedure)

This protocol outlines a general two-step procedure for the synthesis of a polyimide using 9,10-

diaminoanthracene and a commercially available dianhydride, such as Pyromellitic dianhydride

(PMDA).

Reaction Scheme:

Step 1: Poly(amic acid) formation

Poly(amic acid) --(Heat)--> Polyimide

Caption: Workflow for the synthesis of 9,10-Dinitroanthracene.

Diagram 2: Two-Step Synthesis of Polyimide
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Monomers

Step 1: Poly(amic acid) Formation

Step 2: Imidization

Final Product

9,10-Diaminoanthracene
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Thermal or
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Polyimide
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Caption: General workflow for the synthesis of a polyimide.

Diagram 3: Logical Relationship of Compounds
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Caption: Synthetic utility of 9,10-Dinitroanthracene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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